N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-4-methoxybenzamide

• IUPAC Name: N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-4-methoxybenzamide
• InChI: InChI=1S/C17H13FN2O2S/c1-22-14-8-4-12(5-9-14)16(21)20-17-19-15(10-23-17)11-2-6-13(18)7-3-11/h2-10H,1H3,(H,19,20,21)
• InChI Key: HFNNYLVEMXKNIZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NC2=NC(=CS2)C3=CC=C(C=C3)F
• Molecular Formula: C17H13FN2O2S
• Molecular Weight: 328.4 g/mol

Description

“N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-4-methoxybenzamide” is a complex organic compound that contains a thiazole ring, which is a type of heterocyclic compound. Thiazoles are known for their diverse biological activities and are found in many potent biologically active compounds.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds, such as N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide derivatives, have been synthesized for pharmacological studies. The synthesis of these compounds typically involves reactions between substituted thioureas and α-halo ketones.

Molecular Structure Analysis

The molecular structure of similar compounds has been confirmed by their physicochemical properties and spectroanalytical data (NMR, IR and elemental).

Chemical Reactions Analysis

Thiazole derivatives have been studied for their antimicrobial and anticancer activities. They have shown promising results in in vitro antimicrobial activity against bacterial (Gram positive and Gram negative) and fungal species.

Physical And Chemical Properties Analysis

The physical and chemical properties of a similar compound, 4-(4-fluorophenyl)-1,3-thiazole, include a molecular weight of 179.22, a melting point of 81-85°C, and it appears as a powder.

Scientific Research Applications

Antiviral Activity

• Researchers have synthesized derivatives of this compound and evaluated their antiviral potential. For instance:
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Anti-HIV Activity

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Safety and Hazards

Based on a similar compound, the safety hazards could include skin irritation, serious eye irritation, and respiratory irritation.

Mechanism of Action

Biochemical Pathways

Without specific information, it’s difficult to determine the exact biochemical pathways this compound might affect. Compounds with similar structures have been found to possess various biological activities, suggesting that this compound could potentially interact with multiple pathways .